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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-ethyloctane, a branched alkane hydrocarbon. The information is curated for

professionals in research, science, and drug development who require detailed data for their

work.

Core Molecular Information
4-Ethyloctane is a structural isomer of decane, characterized by an eight-carbon (octane)

backbone with a two-carbon (ethyl) group attached to the fourth carbon atom.[1] This branching

influences its physical properties and molecular interactions.

Quantitative Data Summary
The fundamental molecular and physical properties of 4-ethyloctane are summarized in the

table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b094392?utm_src=pdf-interest
https://www.benchchem.com/product/b094392?utm_src=pdf-body
https://www.benchchem.com/product/b094392?utm_src=pdf-body
https://www.vulcanchem.com/product/vc21046787
https://www.benchchem.com/product/b094392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₀H₂₂[1][2][3]

Molecular Weight 142.28 g/mol [1]

CAS Registry Number 15869-86-0[2][3]

Boiling Point 163.6 °C to 168 °C[3][4]

Density 0.733 g/cm³[3]

Refractive Index 1.4131[3]

Flash Point 36.5 °C[3]

Vapor Pressure 2.69 mmHg at 25°C[3]

Experimental Protocols
The characterization of 4-ethyloctane typically involves standard analytical techniques used

for volatile organic compounds. A general workflow for the identification and quantification of 4-
ethyloctane in a sample is outlined below.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Sample Preparation: The sample containing or suspected to contain 4-ethyloctane is diluted

in a suitable volatile solvent, such as hexane or pentane, to an appropriate concentration.

Injection: A small volume (typically 1 µL) of the prepared sample is injected into the gas

chromatograph.

Gas Chromatography Separation: The sample is vaporized and carried by an inert gas (e.g.,

helium) through a capillary column. The separation is based on the compound's boiling point

and affinity for the stationary phase of the column. A non-polar column is typically used for

alkane analysis.

Mass Spectrometry Detection: As the separated components elute from the GC column, they

enter the mass spectrometer. The molecules are ionized, typically by electron ionization (EI),

and fragmented.
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Data Analysis: The mass spectrometer detects the mass-to-charge ratio of the fragments.

The resulting mass spectrum is a unique fingerprint of the molecule. The retention time from

the GC and the mass spectrum are compared to a known standard of 4-ethyloctane or a

spectral library (e.g., NIST) for positive identification.[2]

Workflow Visualization
The following diagram illustrates the general workflow for the analysis of 4-ethyloctane using

Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation GC-MS Analysis Data Analysis

Sample Collection Dilution in Solvent Injection GC Separation MS Detection Data Acquisition Library Comparison Identification
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GC-MS Analysis Workflow for 4-Ethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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